
A Comparative Guide to Antimony Trioxide and
its Alternatives in Flame Retardancy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony(3+)

Cat. No.: B1217841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Antimony trioxide (ATO) as

a flame retardant synergist against common alternatives. The information presented is

supported by experimental data from peer-reviewed studies and aims to assist in the selection

of appropriate flame retardant systems for various polymer applications.

Executive Summary
Antimony trioxide has long been a benchmark flame retardant synergist, particularly effective in

combination with halogenated compounds.[1][2] Its efficacy stems from a dual-action

mechanism that inhibits combustion in both the gas and solid phases.[3] However, due to price

volatility and potential health and environmental concerns, a range of alternative flame

retardants have been developed and are increasingly being adopted.[1][2]

This guide benchmarks the performance of Antimony trioxide against key alternatives,

including:

Zinc Borate (ZB)

Aluminum Hydroxide (ATH)

Magnesium Hydroxide (MDH)

Phosphorus-Based Flame Retardants (e.g., Ammonium Polyphosphate - APP)
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Melamine-Based Flame Retardants (e.g., Melamine Cyanurate - MCA, Melamine

Polyphosphate - MPP)

The comparison is based on standard flammability tests, including Limiting Oxygen Index (LOI),

UL-94 Vertical Burn Test, and Cone Calorimetry.

Mechanism of Action: Antimony Trioxide Synergy
Antimony trioxide is not a flame retardant on its own but acts as a synergist with halogenated

compounds (e.g., chlorinated or brominated flame retardants).[3] During combustion, the

halogenated compound releases hydrogen halides (HX). ATO reacts with HX to form antimony

trihalides (SbX₃) and antimony oxyhalides (SbOX), which are volatile.[3] These antimony

species act as radical scavengers in the gas phase, interrupting the chain reactions of

combustion. In the solid phase, ATO promotes the formation of a protective char layer that

insulates the underlying polymer and restricts the flow of flammable gases.[3]
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A diagram of the synergistic flame retardant mechanism of Antimony trioxide.

Mechanism of Action: Phosphorus-Based Flame
Retardants
Phosphorus-based flame retardants primarily act in the condensed phase.[4] Upon heating,

they decompose to form phosphoric acid, which then polymerizes. This polyphosphoric acid

acts as a dehydrating agent, promoting the formation of a stable, insulating char layer on the
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polymer surface.[4] This char layer limits the release of flammable volatiles and insulates the

underlying material from heat. Some phosphorus compounds can also have a secondary

action in the gas phase by releasing phosphorus-containing radicals that inhibit combustion.
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A diagram of the condensed-phase mechanism of phosphorus-based flame retardants.

Quantitative Performance Comparison
The following tables summarize the performance of Antimony trioxide and its alternatives in

various polymer systems based on standard flammability tests.
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Table 1: Performance in Polypropylene (PP)

Flame
Retardant
System (wt%)

LOI (%) UL-94 Rating
Peak Heat
Release Rate
(kW/m²)

Reference

PP (neat) 18.5 Not Rated - [1]

PP +

APP/PER/Sb₂O₃

(-/- /2)

36.6 V-0 - [5]

PP + 30% ATH - V-0 - [2]

PP + 30% MDH - V-0 - [2]

PP + ZB/AT - -
Reduced by 44%

vs control
[6]

Table 2: Performance in Polyvinyl Chloride (PVC)

Flame
Retardant
System (phr)

LOI (%) UL-94 Rating Smoke Density Reference

PVC (neat) 24 - - [7]

PVC + 5 Sb₂O₃ 27 - - [7]

PVC + 5 ZB 25 -
Reduced vs

Sb₂O₃
[7]

PVC + 5 ATH 24.4 - - [7]

PVC + 5 Sb₂O₃ +

5 ZB
27.5 - - [7]

Table 3: Performance in Acrylonitrile Butadiene Styrene (ABS)
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Flame
Retardant
System

LOI (%) UL-94 Rating Notes Reference

ABS +

Halogenated FR

+ ATO

- V-0 Baseline [1]

ABS +

Halogenated FR

+ ATO/ZB (3:1)

Slightly reduced V-0
Maintained V-0

rating
[1]

ABS +

Halogenated FR

+ ATO/ZB (1:1)

- V-0

Best

performance in

mass loss

[1]

Table 4: Performance in Epoxy Resin

Flame
Retardant
System (wt%)

LOI (%) UL-94 Rating
Peak Heat
Release Rate
(kW/m²)

Reference

Epoxy (neat) 18 Not Rated - [8]

Epoxy + 10%

Sb₂O₃
- - - [9]

Epoxy + 40%

(ATH + Sb₂O₃)
- V-0 - [10]

Epoxy + 10%

APP + 5% ZB
28.0 V-0 -

Epoxy + 10%

APP + 5% ZB +

2% ZrO₂

29.1 V-0
Reduced by

42.8%

Table 5: Performance in Polyamide (PA6 and PA66)
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Polymer
Flame
Retardant
System

LOI (%)
UL-94
Rating

Peak Heat
Release
Rate
(kW/m²)

Reference

PA6

Melamine

Cyanurate

(MCA)

Increased Not Improved
Minor

Reduction
[3]

PA66 (GF)

Brominated

Epoxy +

Sb₂O₃

Excellent V-0
Excessive

Reduction
[3]

PA66 (GF)
Red

Phosphorus

Significant

Increase
V-0

Major

Decrease
[3]

Experimental Protocols
Detailed methodologies for the key flammability tests cited in this guide are provided below.

Limiting Oxygen Index (LOI) - ASTM D2863
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Experimental Workflow:
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Start

Prepare Specimen (e.g., 130x6.5x3 mm)

Mount Specimen Vertically in Glass Chimney

Introduce O₂/N₂ Mixture at a Set Flow Rate

Ignite Top of Specimen

Observe Combustion

Adjust O₂ Concentration

If flame extinguishes or burns too readily

Record Minimum O₂ Concentration for Sustained Combustion

Combustion is sustained

End

Click to download full resolution via product page

A diagram of the experimental workflow for the Limiting Oxygen Index (LOI) test.

UL-94 Vertical Burn Test
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The UL-94 Vertical Burn Test evaluates the self-extinguishing characteristics of a vertically

oriented polymer specimen after the application of a flame.

Experimental Workflow:
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Start

Prepare Specimen (e.g., 130x13x3 mm)

Mount Specimen Vertically

Apply Flame for 10s

Remove Flame and Record Afterflame Time (t1)

Re-apply Flame for 10s

Remove Flame and Record Afterflame (t2) and Afterglow (t3) Times

Observe for Dripping and Ignition of Cotton Below

Classify as V-0, V-1, V-2, or Not Rated

End

Click to download full resolution via product page

A diagram of the experimental workflow for the UL-94 Vertical Burn Test.
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Cone Calorimetry - ASTM E1354
Cone calorimetry is a bench-scale test that measures the heat release rate and other

combustion properties of materials under controlled heat flux conditions.

Experimental Workflow:

Start

Prepare Specimen (e.g., 100x100x3 mm)

Place Specimen in Holder on Load Cell

Expose to a Set Heat Flux (e.g., 35 or 50 kW/m²)

Ignite with Spark Igniter

Continuously Measure O₂ Consumption, Mass Loss, and Smoke Obscuration

Calculate Heat Release Rate, Total Heat Released, etc.

End
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Click to download full resolution via product page

A diagram of the experimental workflow for Cone Calorimetry.

Conclusion
Antimony trioxide remains a highly effective flame retardant synergist, particularly in halogen-

containing systems. However, a variety of viable alternatives are available, each with its own

set of advantages and disadvantages. Zinc borate offers a good balance of flame retardancy

and smoke suppression.[2] Aluminum hydroxide and magnesium hydroxide are cost-effective,

halogen-free options, though they often require high loading levels that can impact mechanical

properties.[2] Phosphorus and melamine-based flame retardants offer effective halogen-free

solutions, often functioning through a char-forming mechanism.[1][11] The optimal choice of

flame retardant will depend on the specific polymer, performance requirements, processing

conditions, and cost considerations for the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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